Cas no 1249640-39-8 (2-(1-methyl-1H-pyrazol-4-yl)ethanethioamide)

• Product Name: 2-(1-methyl-1H-pyrazol-4-yl)ethanethioamide
• CAS No: 1249640-39-8
• MF: C₆H₉N₃S
• MW: 155.220759153366
• CID: 6483647
• PubChem ID: 62128126
• Update Time: 2025-10-28

2-(1-methyl-1H-pyrazol-4-yl)ethanethioamide Chemical and Physical Properties

Names and Identifiers

• 2-(1-methyl-1H-pyrazol-4-yl)ethanethioamide
• 1H-Pyrazole-4-ethanethioamide, 1-methyl-

• Inchi： 1S/C6H9N3S/c1-9-4-5(3-8-9)2-6(7)10/h3-4H,2H2,1H3,(H2,7,10)
• InChI Key： FEDNOSRIOLVILV-UHFFFAOYSA-N
• SMILES： N1(C)C=C(CC(N)=S)C=N1

Experimental Properties

• Density: 1.28±0.1 g/cm3(Predicted)
• Boiling Point: 319.8±44.0 °C(Predicted)
• pka: 13.01±0.29(Predicted)

Additional information on 2-(1-methyl-1H-pyrazol-4-yl)ethanethioamide

Introduction to 2-(1-methyl-1H-pyrazol-4-yl)ethanethioamide (CAS No. 1249640-39-8)

2-(1-methyl-1H-pyrazol-4-yl)ethanethioamide, with the CAS number 1249640-39-8, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thioamides, which are known for their diverse biological activities and potential therapeutic applications. The structure of 2-(1-methyl-1H-pyrazol-4-yl)ethanethioamide features a pyrazole ring, a key functional group that contributes to its pharmacological properties.

The chemical structure of 2-(1-methyl-1H-pyrazol-4-yl)ethanethioamide can be represented as follows: C₇H₁₀N₃S. The presence of the thioamide group (-CSNH₂) and the 1-methylpyrazole moiety endows this compound with unique chemical and biological characteristics. Thioamides, in general, are known for their ability to form hydrogen bonds and coordinate with metal ions, which can influence their interactions with biological targets.

In recent years, 2-(1-methyl-1H-pyrazol-4-yl)ethanethioamide has been the subject of several studies aimed at elucidating its potential therapeutic applications. One notable area of research is its anti-inflammatory properties. Studies have shown that this compound can inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), which are key mediators of inflammation. This makes 2-(1-methyl-1H-pyrazol-4-yl)ethanethioamide a promising candidate for the treatment of inflammatory diseases.

Beyond its anti-inflammatory effects, 2-(1-methyl-1H-pyrazol-4-yl)ethanethioamide has also been investigated for its potential as an antitumor agent. Research has demonstrated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism by which it exerts these effects is thought to involve the modulation of signaling pathways that regulate cell survival and proliferation.

In addition to its direct biological activities, 2-(1-methyl-1H-pyrazol-4-yl)ethanethioamide has been explored as a scaffold for the development of novel drug candidates. The flexibility and versatility of its chemical structure allow for the introduction of various functional groups that can enhance its pharmacological properties. For example, modifications to the pyrazole ring or the thioamide group have led to compounds with improved solubility, stability, and bioavailability.

The synthesis of 2-(1-methyl-1H-pyrazol-4-yl)ethanethioamide typically involves a multi-step process that includes the formation of the pyrazole ring and subsequent functionalization. One common synthetic route involves the reaction of 4-chloroacetophenone with hydrazine hydrate to form 4-acetylpyrazole, which is then methylated to yield 1-methylpyrazole. The final step involves the reaction of 1-methylpyrazole with ethyl chlorothioformate followed by hydrolysis to produce the desired thioamide.

The physicochemical properties of 2-(1-methyl-1H-pyrazol-4-yl)ethanethioamide, such as its solubility, melting point, and stability, are crucial for its formulation and delivery as a pharmaceutical agent. These properties have been extensively studied to optimize its use in drug development. For instance, efforts have been made to improve its aqueous solubility through various techniques, including salt formation and prodrug strategies.

Clinical trials involving 2-(1-methyl-1H-pyrazol-4-yl)ethanethioamide-based compounds are currently underway to evaluate their safety and efficacy in treating various conditions. Preliminary results from phase I trials have shown promising outcomes in terms of tolerability and pharmacokinetic profiles. These findings provide a strong foundation for further clinical investigation.

In conclusion, 2-(1-methyl-1H-pyrazol-4-yl)ethanethioamide (CAS No. 1249640-39-8) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive target for the development of novel therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications, paving the way for future advancements in drug discovery and development.